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Compound of Interest

Compound Name: Hexylcyclohexane

Cat. No.: B1328777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexylcyclohexane (CAS No. 4292-75-5), a saturated hydrocarbon, is a molecule of interest in

various chemical and industrial applications. This document provides a comprehensive

technical overview of its chemical and physical properties, synthesis, purification, and analytical

characterization. While direct biological activity and its role in drug development are not

extensively documented in publicly available literature, this guide aims to provide a

foundational understanding for researchers exploring its potential.

Chemical and Physical Properties
Hexylcyclohexane, with the molecular formula C₁₂H₂₄ and a molecular weight of 168.32 g/mol

, is a colorless liquid at room temperature.[1] It is a non-polar compound with low solubility in

water.[1] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Hexylcyclohexane
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Property Value Reference(s)

Identifiers

CAS Number 4292-75-5 [1]

IUPAC Name Hexylcyclohexane

Synonyms
1-Cyclohexylhexane, n-

Hexylcyclohexane
[1]

InChI

InChI=1S/C12H24/c1-2-3-4-6-

9-12-10-7-5-8-11-12/h12H,2-

11H2,1H3

InChIKey
QHWAQXOSHHKCFK-

UHFFFAOYSA-N

SMILES CCCCCCC1CCCCC1

Physical Properties

Molecular Formula C₁₂H₂₄ [1]

Molecular Weight 168.32 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 221 °C [1]

Melting Point -9.55 °C [1]

Density 0.81 g/cm³ [1]

Flash Point 80.2 °C [1]

Vapor Pressure 0.132 mmHg at 25°C [1]

Refractive Index 1.4450 to 1.4490 [1]

Water Solubility Low [1]

Synthesis and Purification
Synthesis: Catalytic Hydrogenation of Hexylbenzene
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A common and effective method for the synthesis of hexylcyclohexane is the catalytic

hydrogenation of hexylbenzene. This reaction involves the addition of hydrogen across the

aromatic ring of hexylbenzene in the presence of a metal catalyst.

Experimental Protocol: Synthesis of Hexylcyclohexane

Materials:

Hexylbenzene

Hydrogen gas (high purity)

Catalyst: 5% Palladium on Carbon (Pd/C) or Nickel-based catalyst

Solvent: Ethanol or a similar inert solvent

High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, pressure

gauge, and temperature controller.

Procedure:

In a high-pressure autoclave, dissolve hexylbenzene in the chosen solvent (e.g., ethanol).

Carefully add the catalyst (e.g., 5% Pd/C) to the solution. The catalyst loading is typically

in the range of 1-5 mol% relative to the substrate.

Seal the reactor and purge it several times with an inert gas (e.g., nitrogen or argon) to

remove any air.

Pressurize the reactor with hydrogen gas to the desired pressure (typically ranging from

10 to 50 atm).

Heat the reaction mixture to the desired temperature (typically ranging from 100 to 150 °C)

with vigorous stirring.

Monitor the reaction progress by measuring the hydrogen uptake. The reaction is

complete when hydrogen consumption ceases.
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After the reaction is complete, cool the reactor to room temperature and carefully vent the

excess hydrogen gas.

Filter the reaction mixture to remove the catalyst. The catalyst can often be recovered and

reused.

The filtrate, containing the product hexylcyclohexane and the solvent, is then subjected

to purification.

Diagram: Synthesis of Hexylcyclohexane Workflow
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Click to download full resolution via product page

Caption: Workflow for the synthesis of hexylcyclohexane.

Purification
The crude hexylcyclohexane obtained from the synthesis can be purified to a high degree

using fractional distillation, a technique effective for separating liquids with different boiling

points.

Experimental Protocol: Purification by Fractional Distillation
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Apparatus:

Round-bottom flask

Fractionating column (e.g., Vigreux or packed column)

Distillation head with a thermometer

Condenser

Receiving flask

Heating mantle

Stirring bar or boiling chips

Procedure:

Place the crude hexylcyclohexane into the round-bottom flask along with a stirring bar or

boiling chips to ensure smooth boiling.

Assemble the fractional distillation apparatus. Ensure all joints are properly sealed.

Begin heating the flask gently with the heating mantle.

As the mixture heats, the vapor will rise through the fractionating column. The temperature

at the distillation head should be monitored closely.

The first fraction to distill will be any remaining solvent, which has a lower boiling point

than hexylcyclohexane. This should be collected in a separate receiving flask and

discarded.

Once the solvent has been removed, the temperature will rise to the boiling point of

hexylcyclohexane (approximately 221 °C at atmospheric pressure).

Change the receiving flask to collect the pure hexylcyclohexane fraction.

Continue distillation until only a small amount of residue remains in the distillation flask.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1328777?utm_src=pdf-body
https://www.benchchem.com/product/b1328777?utm_src=pdf-body
https://www.benchchem.com/product/b1328777?utm_src=pdf-body
https://www.benchchem.com/product/b1328777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The purity of the collected hexylcyclohexane can be verified by analytical techniques

such as GC-MS.

Analytical Characterization
The identity and purity of synthesized hexylcyclohexane can be confirmed using a variety of

spectroscopic and chromatographic techniques.

Spectroscopic Data
Table 2: Spectroscopic Data for Hexylcyclohexane

Technique Key Features

¹H NMR

Signals in the aliphatic region (typically 0.8-1.8

ppm), corresponding to the protons on the hexyl

chain and the cyclohexane ring.

¹³C NMR
Signals in the aliphatic region, corresponding to

the twelve carbon atoms.

FTIR

C-H stretching vibrations around 2850-2960

cm⁻¹, and C-H bending vibrations around 1450

cm⁻¹.

Mass Spec
Molecular ion peak (M⁺) at m/z = 168, and a

characteristic fragmentation pattern.

Note: Detailed spectra can be found in databases such as the NIST WebBook and PubChem.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful tool for assessing the purity of hexylcyclohexane and identifying any

impurities.

Experimental Protocol: GC-MS Analysis

Instrumentation:
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Gas chromatograph coupled to a mass spectrometer.

Capillary column suitable for hydrocarbon analysis (e.g., DB-5ms or equivalent).

Sample Preparation:

Dilute a small amount of the hexylcyclohexane sample in a volatile organic solvent (e.g.,

hexane or dichloromethane).

GC Conditions (Typical):

Injector Temperature: 250 °C

Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp

up to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions (Typical):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Data Analysis:

The retention time of the major peak should correspond to that of a hexylcyclohexane
standard.

The mass spectrum of the major peak should match the known spectrum of

hexylcyclohexane.

The percentage purity can be calculated from the relative peak areas in the

chromatogram.

Diagram: Analytical Workflow for Hexylcyclohexane
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Hexylcyclohexane Sample
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Caption: Analytical workflow for hexylcyclohexane characterization.

Applications
Hexylcyclohexane is primarily used as a solvent in various industrial applications, including in

paints, coatings, adhesives, and inks.[1] It is also utilized as a component in fragrances.[1]

Safety Information
Hexylcyclohexane is considered to have low toxicity. However, as with all chemicals,

appropriate safety precautions should be taken. It is recommended to avoid contact with skin

and eyes.[1] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by

the supplier.

Relevance to Drug Development
Currently, there is limited publicly available information directly linking hexylcyclohexane to

specific biological activities or its use as an active pharmaceutical ingredient. However, the

cyclohexane moiety is a common structural motif in many pharmaceutical compounds. Its

lipophilic nature could make it a candidate for investigation in areas such as:

Drug Delivery: As a non-polar solvent, it could potentially be explored in formulation studies

for poorly water-soluble drugs.
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Scaffold for Synthesis: The hexylcyclohexane structure could serve as a starting point or a

fragment in the synthesis of new chemical entities with potential therapeutic applications.

Further research is required to elucidate any specific biological effects or potential therapeutic

applications of hexylcyclohexane.

Conclusion
This technical guide provides a comprehensive overview of the fundamental chemical and

physical properties, synthesis, purification, and analysis of hexylcyclohexane. While its direct

role in drug development is not yet established, the information presented here serves as a

valuable resource for researchers and scientists who may wish to explore the potential of this

molecule in various scientific and pharmaceutical contexts. The detailed protocols for synthesis

and analysis provide a practical foundation for laboratory work involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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